![molecular formula C26H22ClN3O3S B2412424 3-benzyl-5-[(3-chlorobenzyl)sulfanyl]-8,9-dimethoxyimidazo[1,2-c]quinazolin-2(3H)-one CAS No. 1031423-05-8](/img/structure/B2412424.png)
3-benzyl-5-[(3-chlorobenzyl)sulfanyl]-8,9-dimethoxyimidazo[1,2-c]quinazolin-2(3H)-one
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Description
3-benzyl-5-[(3-chlorobenzyl)sulfanyl]-8,9-dimethoxyimidazo[1,2-c]quinazolin-2(3H)-one is a useful research compound. Its molecular formula is C26H22ClN3O3S and its molecular weight is 491.99. The purity is usually 95%.
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Scientific Research Applications
Antitumor and Monoamine Oxidase Inhibition
Compounds structurally similar to 3-benzyl-5-[(3-chlorobenzyl)sulfanyl]-8,9-dimethoxyimidazo[1,2-c]quinazolin-2(3H)-one have been synthesized and evaluated for their biological activities. In particular, sulfanyl-substituted quinazolinones have exhibited notable anti-monoamine oxidase and antitumor activities (Markosyan et al., 2015).
Antimicrobial Activity
Quinazolin-4(3H)-ones, closely related to the chemical structure , have shown significant antimicrobial properties. Specifically, some derivatives have demonstrated promising antibacterial and antifungal activities, with pronounced effectiveness against C. albicans (Patel et al., 2010).
Antiviral Properties
Derivatives of quinazolin-4(3H)-ones have also been synthesized and assessed for their antiviral properties against a range of viruses including influenza, SARS corona, and dengue viruses. The synthesized compounds were screened for cytotoxicity and for their ability to inhibit viral replication in cell culture, revealing potential therapeutic applications (Selvam et al., 2007).
Antihistaminic and Antihypertensive Activities
Novel quinazolin-4(3H)-one derivatives have been synthesized and evaluated for their H1-antihistaminic and antihypertensive activities. These compounds have shown promise in protecting against histamine-induced bronchospasm and in reducing blood pressure levels in spontaneously hypertensive rats, indicating their potential in developing new therapeutic agents (Alagarsamy et al., 2007).
properties
IUPAC Name |
3-benzyl-5-[(3-chlorophenyl)methylsulfanyl]-8,9-dimethoxy-3H-imidazo[1,2-c]quinazolin-2-one |
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InChI |
InChI=1S/C26H22ClN3O3S/c1-32-22-13-19-20(14-23(22)33-2)28-26(34-15-17-9-6-10-18(27)11-17)30-21(25(31)29-24(19)30)12-16-7-4-3-5-8-16/h3-11,13-14,21H,12,15H2,1-2H3 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFFJLQMETKYQEK-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)C3=NC(=O)C(N3C(=N2)SCC4=CC(=CC=C4)Cl)CC5=CC=CC=C5)OC |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H22ClN3O3S |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
492.0 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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